This work reports and compares the first electrochemical bioplatforms for determining anti-centromere B antibodies developed in magnetic microbead-assisted or integrated formats and proves the competitiveness of the nitrilotriacetic acid chemistry they exploit against common carbodiimide/succinimide-based one and their potential to determine serum target autoantibodies at clinically relevant levels.

Cancer causes the death of a large population worldwide. Early-stage tumor detection is the major problem in treating cancer patients effectively. Nanomaterial-based biosensors have emerged as a great tool for diagnosis of many life-threatening diseases including cancer. Various carbon nanomaterial-based biosensors have been evolved for cancer detection; these increase the accuracy of diagnosis in the very early stage of tumor detection. The most common carbon nanomaterial-based biosensors are electrochemical and optical sensors. These biosensors are portable and biocompatible with a long shelf-life and show efficient results in cancer detection, diagnosis, management and treatment. In this review, we summarize various types of electrochemical and optical carbon nanomaterial sensors and their applications, efficiency and usability. This review will also give the background of their fabrication, synthesis and shelf-life, which will help researchers and medical experts to improve and utilize them for cancer diagnosis.

This study aimed at fabricating a new analysis platform for ovarian cancer cells based on metal organic frameworks derived Co2+ doped TiO2 nanodisk (Co-TiO2 ND) mediated cathodic electrochemiluminescence (ECL) of Ru(bpy)32+. Concretely, Co-TiO2 NDs were synthesized by applying a facile strategy and were revealed to possess a mesoporous structure, high surface area, good stability and conductivity, particularly excellent catalytic performance for the oxygen reduction reaction (ORR). Therefore, Co-TiO2 NDs did not only serve as a promising scaffold to carry amounts of folic acid (FA) for the subsequent immuno-identification reaction but were also utilized to catalyze the ORR reaction and produce substantial ˙OH to improve the ECL signals of Ru(bpy)32+. Moreover, helical carbon nanotubes (HCNTs) with strong mechanical strength, excellent electronic transport properties and abundant active sites have emerged as a fascinating sensing matrix for fixing a high quantity of biomolecules (AbCA125). Then, the target cells A2780 were captured by the specific recognition between AbCA125 and CA125 on A2780 cells, and the FA functionalized probe was attached through the recognition of the FA acceptor on the surface of the cells, which established a “signal on” ECL cytosensor for A2780 detection with a linear range from 2.6 × 102 to 2.6 × 106 cells per mL. Promisingly, the successful application of Co-TiO2 NDs opens up a new avenue for developing excellent ECL sensors and broadens the application of metal organic frameworks.

In this study, we developed a microfluidic paper-based analytical device (μPAD) modified with a poly(GMA-co-EDMA) monolith for rapid tuberculosis detection. GMA-co-EDMA successfully enhanced the affinity between the paper substrate and pipetted biomolecules through covalent interactions between the opened epoxy ring and functional groups such as thiol and amino groups on the biomolecules. After synthesizing monoliths onto cellulose paper, fabrication parameters such as wax melting time duration and temperature were tested. We determined the optimized parameters for fabricating a surface-modified microfluidic-based analytical device (sPAD) after observing the modified paper surface with scanning electron microscopy (SEM) images, contact angle measurement, and colorimetric immunoassays. The optimized enzymatic reaction is 5 minutes after testing IgG from human serum (HIgG) on the sPAD. Finally, tuberculin purified protein derivative (PPD) as an analyte can be detected within 30 minutes with a detection limit of less than 0.11 ng mL−1. These results indicate that our device possesses the potential for rapid and sensitive tuberculosis detection in resource-limited settings.

Bacterial infections of the eye are significant causes of morbidity that can lead to permanent visual loss without rapid and adequate treatment, with Gram-positive bacteria causing the majority of ocular infections. Here we report a novel probe, based on the reductive amination of vancomycin with a 4-nitrobenzoxadiazole (NBD)-based aldehyde, that rapidly and specifically detects Gram positive infections from ocular samples.

Despite bacterial biofilms representing a common form of infection, notably on medical devices post implantation, their detection and characterisation with existing methods is not sufficient to inform clinicians about biofilm presence or treatment response in affected patients. This study reports the development and use of a combined hyperspectral imaging (HSI) and electrochemical platform to monitor biofilm formation optically and electrochemically. Firstly, production of pyocyanin, a common pigmented and redox active secondary metabolite produced by P. aeruginosa, is monitored by combined HSI and square-wave voltammetry. Secondly, P. aeruginosa biofilm formation is characterised directly using electrochemical impedance spectroscopy. This suite of optical and electrochemical measurements allows for combined monitoring of secondary metabolite/virulence factor production along with direct monitoring of biofilm formation on the sensor surface. Crucially, the easy to deploy and low-cost nature of the selected sensing technologies means the approach can be developed for enhanced study of biofilms and/or at the point of care.

A graphene-based electrochemical sensor has been fabricated by attaching indium–ethylenediamine nanoparticles to the surface of reduced graphene oxide nanolayers. The developed screen-printed graphene ink electrode was utilized to detect and measure trace amounts of ethanol in various biological and industrial aqueous authentic samples in a cyclic voltammetry system. The combination of selective interaction between indium nanoparticles with aqueous ethanol and the large surface area provided by two-dimensional graphene layers allows the sensor to detect ethanol concentrations as low as 100 micromolar. The sensor offers a wide linear range and can generate a linear response to the increase of ethanol in the environment up to 3 molar concentrations. The selectivity of the sensor was tested and compared in response to various primary, secondary, and tertiary alcohols, where it proved to be highly selective towards ethanol. After passing standard tests, the sensor has been tested with aqueous authentic samples and was able to successfully detect and measure ethanol in urine, saliva, beer and whisky.

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This paper discusses the development of wearable flexible textile-based strain sensors for monitoring multiple human motions. With the growing interest in wearable technology for health and wellness, these sensors offer a non-invasive and comfortable solution for tracking movements during daily activities. The paper outlines the technology behind the sensors, including their fabrication, material selection, and sensing mechanisms. It also discusses the potential applications of these sensors in various fields such as sports, rehabilitation, and medical monitoring. The results of several studies on the performance of these sensors are presented, including their accuracy and durability. Overall, the paper highlights the potential of wearable flexible textile-based strain sensors as valuable tools for monitoring human motions and improving health outcomes. However, overall while there are many obstacles such as accuracy and reliability, calibration, durability, interference, cost, and compatibility to the widespread adoption of textile-based strain sensors, researchers and engineers are working hard to overcome these challenges and realize the full potential of this exciting technology.